Cas no 160233-29-4 (2-Benzyl-5-tert-butyl-2H-pyrazole-3-carbonyl Chloride)

• Product Name: 2-Benzyl-5-tert-butyl-2H-pyrazole-3-carbonyl Chloride
• CAS No: 160233-29-4
• MF: C₁₅H₁₇ClN₂O
• MW: 276.761282682419
• MDL: MFCD00084892
• CID: 137370
• PubChem ID: 2799322
• Update Time: 2025-06-10

2-Benzyl-5-tert-butyl-2H-pyrazole-3-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonylchloride, 3-(1,1-dimethylethyl)-1-(phenylmethyl)-
• 1-benzyl-3-(tert-butyl)-1H-pyrazole-5-carbonyl chloride
• 1-Benzyl-3-tert-butyl-1H-pyrazole-5-carbonyl chloride
• 2-benzyl-5-tert-butylpyrazole-3-carbonyl chloride
• 1-Benzyl-3-(tert-butyl)pyrazole-5-carbonylchloride
• AC1ME21F
• AG-B-81926
• CTK0H4043
• KB-112810
• MolPort-000-146-629
• SPB03039
• BUTTPARK 43\57-62
• 1-Benzyl-3-(t-butyl)pyrazole-5-carbonyl Chloride
• 1-BENZYL-3-(TERT-BUTYL)PYRAZOLE-5-CARBONYL CHLORIDE
• 1-Benzyl-3-(tert-butyl)-1H-pyrazole-5-carbonyl chloride, 95+%
• MFCD00084892
• GXQKPPPBCMZVMB-UHFFFAOYSA-N
• DTXSID30384062
• 160233-29-4
• 3-(tert-butyl)-1-benzylpyrazole-5-carbonyl chloride
• FT-0607392
• 1-Benzyl-3-tert-butyl-1H-pyrazole-5-carbonyl chloride, AldrichCPR
• TRIETHYL3-ACETYLPENTANE-1,3,5-TRICARBOXYLATE
• 1H-Pyrazole-5-carbonyl chloride, 3-(1,1-dimethylethyl)-1-(phenylmethyl)-
• AKOS015911382
• SCHEMBL893061
• DB-025609
• 1-BENZYL-3-(TERT-BUTYL)-1H-PYRAZOLE-5-CARBONYLCHLORIDE
• 2-Benzyl-5-tert-butyl-2H-pyrazole-3-carbonyl Chloride

• MDL： MFCD00084892
• Inchi： 1S/C15H17ClN2O/c1-15(2,3)13-9-12(14(16)19)18(17-13)10-11-7-5-4-6-8-11/h4-9H,10H2,1-3H3
• InChI Key： GXQKPPPBCMZVMB-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(C)(C)C)=NN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 276.10300
• Monoisotopic Mass: 276.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.14
• Boiling Point: 143 °C
• Flash Point: 196.9°C
• Refractive Index: 1.566
• PSA: 34.89000
• LogP: 3.60790
• Solubility: Not determined

2-Benzyl-5-tert-butyl-2H-pyrazole-3-carbonyl Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Benzyl-5-tert-butyl-2H-pyrazole-3-carbonyl Chloride

Introduction to 2-Benzyl-5-tert-butyl-2H-pyrazole-3-carbonyl Chloride (CAS No. 160233-29-4)

2-Benzyl-5-tert-butyl-2H-pyrazole-3-carbonyl Chloride (CAS No. 160233-29-4) is a versatile compound with significant applications in the fields of medicinal chemistry, organic synthesis, and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a tert-butyl group, and a pyrazole ring functionalized with a carbonyl chloride moiety. These structural elements contribute to its reactivity and potential utility in various chemical reactions and biological studies.

The pyrazole ring is a five-membered heterocyclic aromatic compound that has gained considerable attention due to its diverse biological activities. Pyrazoles are known for their anti-inflammatory, analgesic, and antipyretic properties, making them valuable scaffolds in drug discovery. The presence of the benzyl group and the tert-butyl substituent further enhances the compound's stability and solubility, which are crucial factors in pharmaceutical development.

The carbonyl chloride (acyl chloride) functionality is particularly noteworthy as it renders the molecule highly reactive. Acyl chlorides are commonly used as intermediates in the synthesis of amides, esters, and other derivatives through nucleophilic acyl substitution reactions. This reactivity makes 2-Benzyl-5-tert-butyl-2H-pyrazole-3-carbonyl Chloride an essential building block in the synthesis of complex molecules with potential therapeutic applications.

Recent research has highlighted the importance of pyrazole-based compounds in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that pyrazole derivatives exhibit potent anti-cancer activity by inhibiting specific kinases involved in tumor growth and metastasis. Another study in Organic & Biomolecular Chemistry demonstrated the use of pyrazole derivatives as potent inhibitors of enzymes implicated in neurodegenerative diseases such as Alzheimer's disease.

In the context of organic synthesis, 2-Benzyl-5-tert-butyl-2H-pyrazole-3-carbonyl Chloride serves as a valuable starting material for the preparation of more complex molecules. Its reactivity with various nucleophiles allows for the formation of diverse functional groups, thereby expanding its utility in synthetic chemistry. For example, reaction with primary or secondary amines can yield amides, which are important intermediates in the synthesis of peptides and proteins.

The pharmaceutical industry has also shown significant interest in compounds like 2-Benzyl-5-tert-butyl-2H-pyrazole-3-carbonyl Chloride due to their potential as lead compounds for drug development. The ability to modify the structure through synthetic transformations enables researchers to optimize pharmacological properties such as potency, selectivity, and bioavailability. Clinical trials involving pyrazole-based drugs have shown promising results in treating conditions such as chronic pain, inflammation, and cardiovascular diseases.

In addition to its direct applications, 2-Benzyl-5-tert-butyl-2H-pyrazole-3-carbonyl Chloride is also used as a tool compound in academic research. Its well-defined structure and predictable reactivity make it an ideal candidate for studying reaction mechanisms and developing new synthetic methodologies. For instance, researchers at the University of California have utilized this compound to investigate novel catalytic systems for asymmetric synthesis, which has implications for the production of enantiopure drugs.

The safety profile of 2-Benzyl-5-tert-butyl-2H-pyrazole-3-carbonyl Chloride is another important consideration. While it is not classified as a hazardous material or controlled substance, proper handling and storage practices should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and working under well-controlled conditions to minimize exposure risks.

In conclusion, 2-Benzyl-5-tert-butyl-2H-pyrazole-3-carbonyl Chloride (CAS No. 160233-29-4) is a multifaceted compound with broad applications in medicinal chemistry, organic synthesis, and pharmaceutical research. Its unique structural features and high reactivity make it an invaluable tool for scientists working on the development of new therapeutic agents and synthetic methodologies. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow further.